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Compound of Interest

Compound Name:

Cat. No.: B15468393

1,5-Dibromopent-2-ene

L  Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,5-Dibromopent-2-ene. It is intended for researchers, scientists,

and professionals in drug development to ensure safe laboratory practices.

Chemical and Physical Properties

A summary of the key quantitative data for 1,5-Dibromopent-2-ene is presented below.

Property Value
Molecular Formula CsHsBr2[1]
Molecular Weight 227.92 g/mol [1]
CAS Number 53799-53-4[1]

Physical State

Not explicitly stated, but likely a liquid based on
similar compounds.

Data not available for 1,5-Dibromopent-2-ene.

Boiling Point For the similar compound 1,5-Dibromopentane:
131 -132 °C.[2]
Data not available for 1,5-Dibromopent-2-ene.
Density For the similar compound 1,2-dibromoethane:

2.18 g/mL at 25 °C.[2]
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Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 1,5-Dibromopent-2-ene is not readily available,
data from analogous compounds like 1,5-Dibromopentane and 1,2-dibromoethane indicate that
it should be handled with caution. These related compounds are known to cause skin and
serious eye irritation.[2][3][4] Halogenated hydrocarbons can be toxic if inhaled or absorbed
through the skin.[2] Therefore, a comprehensive approach to personal protection is mandatory.

Recommended Personal Protective Equipment (PPE):

» Hand Protection: Wear chemical-resistant gloves. Nitrile gloves offer good protection against
a range of chemicals, but for prolonged contact or with halogenated hydrocarbons, neoprene
or Viton® gloves are recommended.[5][6][7] Always inspect gloves for tears or punctures

before use.[7]

o Eye and Face Protection: Chemical safety goggles that form a seal around the eyes are
required.[6] In situations with a splash hazard, a face shield should be worn in addition to

goggles.[6][8]

« Body Protection: A flame-resistant lab coat, fully buttoned, should be worn to protect against
splashes.[8] Long pants and closed-toe, closed-heel shoes are also required.[3]

¢ Respiratory Protection: All handling of 1,5-Dibromopent-2-ene should be conducted in a
well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation
of vapors.[2][9] If engineering controls are insufficient, a respirator may be necessary.[8]

Operational Plan: Step-by-Step Handling Procedure
e Preparation:

o Review the Safety Data Sheets (SDS) for similar chemicals (e.g., 1,5-Dibromopentane) to

understand the potential hazards.
o Ensure the work area is clean and uncluttered.

o Verify that the chemical fume hood is functioning correctly.
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o Assemble all necessary equipment and reagents before starting the experiment.

o Put on all required Personal Protective Equipment (PPE) as detailed above.

e Handling:

o

Conduct all manipulations of 1,5-Dibromopent-2-ene inside a chemical fume hood.

[¢]

Avoid direct contact with skin and eyes.[10]

[e]

Do not breathe in vapors or mists.[10]

[e]

Keep the container tightly closed when not in use.[9][11]

o

Use the smallest quantity of the chemical necessary for the experiment.

e In Case of a Spill:

Evacuate the immediate area.

[¢]

o If the spill is large or you are unsure how to handle it, notify your supervisor and the
institutional safety office immediately.

o For small spills within the fume hood, use an inert absorbent material to contain and clean
up the spill.[10]

o Place the absorbed material into a sealed, labeled container for hazardous waste
disposal.

o Clean the spill area thoroughly.
Disposal Plan
All waste containing 1,5-Dibromopent-2-ene must be treated as hazardous waste.
» Waste Collection:

o Collect all liquid waste containing 1,5-Dibromopent-2-ene in a designated, properly
labeled, and sealed waste container.
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o Solid waste, such as contaminated gloves, paper towels, and absorbent materials, should
be collected in a separate, clearly labeled hazardous waste container.

e Labeling:

o Label all waste containers with "Hazardous Waste" and the full chemical name: "1,5-
Dibromopent-2-ene".

o Indicate the approximate concentration and other components of the waste mixture.
e Storage:

o Store waste containers in a designated satellite accumulation area.

o Ensure the waste containers are kept closed, except when adding waste.
e Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office.

o Do not dispose of 1,5-Dibromopent-2-ene down the drain or in the regular trash.[11]

Workflow for Handling 1,5-Dibromopent-2-ene
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Caption: Workflow for the safe handling and disposal of 1,5-Dibromopent-2-ene.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15468393?utm_src=pdf-body-img
https://www.benchchem.com/product/b15468393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15468393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-1-5-dibromopent-2-ene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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